![molecular formula C18H15N7O3 B4058527 5-methyl-7-(4-nitrophenyl)-N-3-pyridinyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B4058527.png)
5-methyl-7-(4-nitrophenyl)-N-3-pyridinyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
Overview
Description
5-methyl-7-(4-nitrophenyl)-N-3-pyridinyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C18H15N7O3 and its molecular weight is 377.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 377.12363737 g/mol and the complexity rating of the compound is 642. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Structural Analysis
Several studies have focused on the synthesis of this compound and related derivatives, exploring different synthetic pathways and conditions. For instance, the synthesis of dihydropyrimidine derivatives and their structural characterization through X-ray crystallography has been detailed, demonstrating the compounds' stereogenic centers and crystalline properties (Elliott et al., 1998). Similarly, the synthesis of pyrimidine derivatives containing isopropyl groups and their characterization by various spectroscopic techniques have been described, highlighting their potential for further biological evaluation (Chauhan & Ram, 2019).
Antimicrobial and Antitumor Activities
Research has also been conducted on the biological activities of these compounds. Notably, some studies have evaluated their antimicrobial properties, finding that certain derivatives exhibit potent activity against various bacterial strains. For example, novel triazolopyrimidine derivatives have been synthesized and assessed for their antibacterial and antifungal activities, indicating the potential of these compounds in developing new antimicrobial agents (Gomha, Muhammad, & Edrees, 2017). Additionally, the antitumor activities of related compounds have been explored, with some derivatives showing high potency against human lung and hepatocellular carcinoma cell lines, suggesting their potential in cancer therapy (Gomha, Muhammad, & Edrees, 2017).
Supramolecular Chemistry
Furthermore, the compound and its derivatives have been investigated for their role in supramolecular chemistry. Studies have described the synthesis of pyrimidine derivatives and their co-crystallization with crown ethers, leading to the formation of novel supramolecular assemblies through hydrogen-bonding interactions. These findings highlight the potential of these compounds in the design of new materials and molecular architectures (Fonari et al., 2004).
Fluorescent Properties
The fluorescent properties of some derivatives have also been studied, indicating their potential application as fluorescent markers or in optical materials. The synthesis and evaluation of fluorescent properties of triazolopyrimidine derivatives suggest their utility in various scientific and industrial applications (Rangnekar & Shenoy, 1987).
Properties
IUPAC Name |
5-methyl-7-(4-nitrophenyl)-N-pyridin-3-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N7O3/c1-11-15(17(26)23-13-3-2-8-19-9-13)16(24-18(22-11)20-10-21-24)12-4-6-14(7-5-12)25(27)28/h2-10,16H,1H3,(H,23,26)(H,20,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHDXAMQFHOMKNU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(N2C(=NC=N2)N1)C3=CC=C(C=C3)[N+](=O)[O-])C(=O)NC4=CN=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N7O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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